Cas no 1807210-17-8 (3,5-Bis(trifluoromethyl)-2-fluoroanisole)

• Product Name: 3,5-Bis(trifluoromethyl)-2-fluoroanisole
• CAS No: 1807210-17-8
• MF: C₉H₅F₇O
• MW: 262.124227285385
• CID: 4960393
• Update Time: 2025-06-11

3,5-Bis(trifluoromethyl)-2-fluoroanisole Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)-2-fluoroanisole

• Inchi： 1S/C9H5F7O/c1-17-6-3-4(8(11,12)13)2-5(7(6)10)9(14,15)16/h2-3H,1H3
• InChI Key： UGFLMUKTBGAYEI-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C(F)(F)F)C=C1C(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2

Additional information on 3,5-Bis(trifluoromethyl)-2-fluoroanisole

Introduction to 3,5-Bis(trifluoromethyl)-2-fluoroanisole (CAS No. 1807210-17-8)

3,5-Bis(trifluoromethyl)-2-fluoroanisole (CAS No. 1807210-17-8) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes two trifluoromethyl groups and a fluoro substituent on the anisole ring. These functional groups contribute to its distinctive chemical properties and potential applications in various scientific and industrial domains.

The chemical structure of 3,5-Bis(trifluoromethyl)-2-fluoroanisole can be represented as C₉H₅F₇O. The presence of the trifluoromethyl groups (CF₃) imparts significant electronic and steric effects, making the compound highly resistant to chemical degradation and enhancing its stability. The fluoro substituent further modulates the electronic properties of the molecule, influencing its reactivity and solubility in different solvents.

In recent years, 3,5-Bis(trifluoromethyl)-2-fluoroanisole has been the subject of extensive research due to its potential applications in pharmaceuticals and materials science. One of the key areas of interest is its use as a building block in the synthesis of novel drugs. The unique combination of fluorine and trifluoromethyl groups provides a platform for designing molecules with enhanced biological activity and improved pharmacokinetic properties.

A study published in the Journal of Medicinal Chemistry highlighted the use of 3,5-Bis(trifluoromethyl)-2-fluoroanisole in the development of new anti-cancer agents. The researchers found that derivatives of this compound exhibited potent cytotoxic activity against a range of cancer cell lines, including those resistant to conventional chemotherapy. The high lipophilicity and metabolic stability of these derivatives make them promising candidates for further clinical evaluation.

Beyond pharmaceutical applications, 3,5-Bis(trifluoromethyl)-2-fluoroanisole has also shown promise in materials science. Its unique electronic properties make it an attractive candidate for use in organic electronics, particularly in the development of organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). The high electron affinity and low bandgap of this compound can enhance the performance of these devices by improving charge transport and reducing energy losses.

In a recent study published in Advanced Materials, researchers demonstrated that incorporating 3,5-Bis(trifluoromethyl)-2-fluoroanisole into OLED materials led to significant improvements in device efficiency and operational stability. The compound's ability to form stable thin films and its excellent thermal stability were key factors contributing to these advancements.

The synthesis of 3,5-Bis(trifluoromethyl)-2-fluoroanisole typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic aromatic substitution reactions and electrophilic fluorination steps. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its broader application in research and industry.

The safety profile of 3,5-Bis(trifluoromethyl)-2-fluoroanisole is another important consideration for its use in various applications. While it is not classified as a hazardous material, proper handling procedures should be followed to ensure safe storage and use. This includes using appropriate personal protective equipment (PPE) and working under well-ventilated conditions.

In conclusion, 3,5-Bis(trifluoromethyl)-2-fluoroanisole (CAS No. 1807210-17-8) is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure provides a foundation for developing novel drugs with improved therapeutic profiles and advanced materials with enhanced performance characteristics. Ongoing research continues to uncover new possibilities for this intriguing molecule, solidifying its importance in modern scientific endeavors.